Cas no 2091361-34-9 (2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one)

2,2-Difluoro-1-(2-methylcyclopropyl)ethan-1-one is a fluorinated ketone compound characterized by its unique cyclopropyl and difluoro substitution pattern. This structure imparts enhanced reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of fluorine atoms improves metabolic stability and bioavailability, while the cyclopropyl ring contributes to steric constraints that can influence stereoselective reactions. Its well-defined molecular architecture allows for precise functionalization, enabling applications in the development of bioactive molecules. The compound’s high purity and consistent performance make it suitable for research and industrial-scale processes requiring controlled fluorination.
2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one structure
2091361-34-9 structure
Product Name:2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one
CAS No:2091361-34-9
MF:C6H8F2O
MW:134.123929023743
CID:6212025
PubChem ID:131529156
Update Time:2025-08-05

2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one
    • EN300-1956810
    • 2091361-34-9
    • Inchi: 1S/C6H8F2O/c1-3-2-4(3)5(9)6(7)8/h3-4,6H,2H2,1H3
    • InChI Key: BMNHVNIIXMDNDX-UHFFFAOYSA-N
    • SMILES: FC(C(C1CC1C)=O)F

Computed Properties

  • Exact Mass: 134.05432120g/mol
  • Monoisotopic Mass: 134.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1Ų

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2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one Related Literature

Additional information on 2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one

Introduction to 2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one (CAS No. 2091361-34-9)

2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2091361-34-9, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are widely recognized for their ability to modulate the physical and chemical properties of molecules, making them valuable in drug design and synthesis.

The molecular structure of 2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one consists of a ketone functional group attached to a difluoromethyl group and a 2-methylcyclopropyl moiety. This unique arrangement imparts distinct reactivity and electronic characteristics, which have been exploited in various synthetic applications. The presence of fluorine atoms not only enhances the metabolic stability of the compound but also influences its interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their potential advantages over non-fluorinated analogs. Fluorine atoms can improve the pharmacokinetic properties of drugs by increasing lipophilicity, reducing metabolic clearance, and enhancing binding affinity to biological receptors. The compound CAS No. 2091361-34-9 exemplifies these benefits, as its fluorinated structure may contribute to improved drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of 2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one is its versatility in synthetic chemistry. The compound can serve as a key intermediate in the synthesis of more complex molecules, including potential pharmaceutical agents. Its reactivity allows for further functionalization through various organic transformations, such as nucleophilic addition, condensation reactions, and cross-coupling processes. These synthetic pathways open up numerous possibilities for developing novel compounds with tailored properties for therapeutic applications.

Recent research has highlighted the utility of CAS No. 2091361-34-9 in the development of bioactive molecules. For instance, studies have demonstrated its role as a precursor in the synthesis of fluorinated heterocycles, which are known for their biological activity across a range of therapeutic areas. The incorporation of fluorine into these heterocyclic structures often enhances their pharmacological efficacy and selectivity. This underscores the importance of 2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one as a building block in medicinal chemistry.

The structural features of this compound also make it an attractive candidate for materials science applications. Fluorinated compounds are frequently employed in the development of advanced materials due to their unique electronic properties and resistance to degradation. For example, derivatives of CAS No. 2091361-34-9 could potentially be used in the design of liquid crystals, polymers, or coatings that exhibit enhanced performance characteristics.

In conclusion, 2,2-difluoro-1-(2-methylcyclopropyl)ethan-1-one (CAS No. 2091361-34-9) represents a fascinating molecule with broad applications in pharmaceuticals and materials science. Its structural complexity and functional attributes position it as a valuable asset for researchers seeking to develop innovative solutions in drug discovery and advanced material engineering. As research continues to uncover new synthetic methodologies and biological applications, the significance of this compound is expected to grow further.

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